Cas no 1314951-28-4 (2-(2-nitroethyl)benzene-1,4-diol)

2-(2-nitroethyl)benzene-1,4-diol structure

1314951-28-4 structure

Product Name:2-(2-nitroethyl)benzene-1,4-diol

CAS No:1314951-28-4

MF:C₈H₉NO₄

MW:183.161362409592

CID:6163660

PubChem ID:22256161

Update Time:2024-01-13

2-(2-nitroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

- 2-(2-nitroethyl)benzene-1,4-diol
- SCHEMBL6029526
- AKOS006279736
- EN300-1858502
- 1314951-28-4
- Inchi： 1S/C8H9NO4/c10-7-1-2-8(11)6(5-7)3-4-9(12)13/h1-2,5,10-11H,3-4H2
- InChI Key： BNLFOVKWVFNHQY-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1CC[N+](=O)[O-])O

Computed Properties

Exact Mass: 183.05315777g/mol
Monoisotopic Mass: 183.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 86.3Å²

2-(2-nitroethyl)benzene-1,4-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1858502-0.05g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		0.05g	$851.0	2023-09-18
Enamine	EN300-1858502-0.1g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		0.1g	$892.0	2023-09-18
Enamine	EN300-1858502-0.25g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		0.25g	$933.0	2023-09-18
Enamine	EN300-1858502-0.5g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		0.5g	$974.0	2023-09-18
Enamine	EN300-1858502-1.0g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		1g	$1014.0	2023-06-03
Enamine	EN300-1858502-2.5g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		2.5g	$1988.0	2023-09-18
Enamine	EN300-1858502-5.0g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		5g	$2940.0	2023-06-03
Enamine	EN300-1858502-10.0g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		10g	$4360.0	2023-06-03
Enamine	EN300-1858502-1g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		1g	$1014.0	2023-09-18
Enamine	EN300-1858502-5g	2-(2-nitroethyl)benzene-1,4-diol	1314951-28-4		5g	$2940.0	2023-09-18

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3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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4. An intramolecular tryptophan-condensation approach for peptide stapling†

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